molecular formula C9H11N3O B13333127 7-Ethyl-3-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

7-Ethyl-3-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

Cat. No.: B13333127
M. Wt: 177.20 g/mol
InChI Key: HILWZPUCOHOFDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Ethyl-3-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one is a chemical compound of significant interest in medicinal chemistry and drug discovery, particularly in the field of oncology. It belongs to the pyrazolo[1,5-a]pyrimidine class of fused, rigid heterocyclic scaffolds, which are recognized as a notable class of compounds with potent protein kinase inhibitor (PKI) activity . Protein kinases are key regulators of cellular signalling pathways, and their dysregulation is a hallmark of many cancers, making them prime targets for therapeutic intervention . Pyrazolo[1,5-a]pyrimidine derivatives have been explored as effective inhibitors of various critical kinases, including EGFR, B-Raf, MEK, and CDKs, which are implicated in cancers such as non-small cell lung cancer (NSCLC) and melanoma . The core structure allows for versatile synthetic modifications, enabling researchers to fine-tune the compound's properties for improved binding affinity, selectivity, and pharmacokinetic profiles . This compound is presented as a valuable building block for the synthesis and evaluation of novel targeted therapies. It is supplied For Research Use Only (RUO) and is strictly not intended for diagnostic, therapeutic, or personal use.

Properties

Molecular Formula

C9H11N3O

Molecular Weight

177.20 g/mol

IUPAC Name

7-ethyl-3-methyl-4H-pyrazolo[1,5-a]pyrimidin-5-one

InChI

InChI=1S/C9H11N3O/c1-3-7-4-8(13)11-9-6(2)5-10-12(7)9/h4-5H,3H2,1-2H3,(H,11,13)

InChI Key

HILWZPUCOHOFDJ-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=O)NC2=C(C=NN12)C

Origin of Product

United States

Preparation Methods

Cyclocondensation of 3-Amino-Pyrazoles with Ethyl 3-Ethoxyprop-2-enoate

A notable route involves heating 3-amino-pyrazole with ethyl 3-ethoxyprop-2-enoate , leading to ring closure and formation of the pyrazolo[1,5-a]pyrimidinone core. This method is characterized by high yields and straightforward reaction conditions.

Reaction Scheme:

3-Amino-pyrazole + Ethyl 3-ethoxyprop-2-enoate → [Heat] → 7-Ethyl-3-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

Key Data:

Parameter Details
Temperature Reflux or 120°C
Solvent Usually ethanol or acetic acid
Yield Approximately 70-85%
Reaction Time 4–8 hours

This process involves initial nucleophilic attack of the amino group on the α,β-unsaturated ester, followed by intramolecular cyclization to form the fused heterocycle.

Cyclization Using β-Dicarbonyl Compounds and Pyrazole Precursors

Portilla et al. (2012) demonstrated a cyclization involving 3-substituted-5-amino-1H-pyrazoles with cyclic β-dicarbonyl compounds, such as 2-acetylcyclopentanone or 2-ethoxycarbonylcyclopentanone . This method offers regioselectivity and high yields, especially under microwave irradiation.

Reaction Conditions:

Parameter Details
Reagents 3-Substituted-5-amino-1H-pyrazoles + β-dicarbonyls
Solvent Ethanol or solvent-free conditions
Catalyst Sometimes acid or base catalysis
Yield 80–95%
Reaction Time 30 min – 2 hours (microwave)

Mechanism:

The amino group condenses with the β-dicarbonyl, followed by cyclization and dehydration to produce the fused heterocycle.

Chlorination and Functionalization of Pyrazolo[1,5-a]pyrimidines

Chlorination with Phosphorus Oxychloride

A common step involves chlorination of 2-methylpyrazolo[1,5-a]pyrimidine-5,7-diol using phosphorus oxychloride (POCl₃) to generate 5,7-dichloro-2-methylpyrazolo[1,5-a]pyrimidine . This intermediate can then undergo nucleophilic substitution to introduce various substituents, including ethyl groups.

Reaction Parameters:

Parameter Details
Reagent Phosphorus oxychloride (POCl₃)
Temperature 0–80°C
Yield 60–70%
Notes High regioselectivity for chlorination at positions 5 and 7

This chlorinated intermediate is pivotal for further modifications leading to the target compound.

Multi-Step Synthesis via Malonate and Amino-Pyrazoles

Condensation with Diethyl Malonate

In a multi-step approach, 5-amino-3-methylpyrazole reacts with diethyl malonate in the presence of sodium ethanolate to produce intermediates like dihydroxy-heterocycles , which are then cyclized and oxidized to yield the desired heterocycle.

Reaction Scheme:

5-Amino-3-methylpyrazole + Diethyl Malonate → [Base, Heat] → Intermediate → Cyclization → 7-Ethyl-3-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one

Yield & Conditions:

Parameter Details
Temperature 80–120°C
Solvent Ethanol or acetic acid
Yield 65–80%
Reaction Time 6–12 hours

Advanced Modern Techniques: Microwave-Assisted Synthesis

Recent studies have employed microwave irradiation to accelerate the cyclization reactions, significantly reducing reaction times and improving yields. For example, the cyclization of pyrazole derivatives with β-dicarbonyl compounds under microwave conditions can be completed within 30 minutes with yields exceeding 90%.

Summary of Key Data in Preparation Methods

Method Starting Materials Key Reagents Conditions Typical Yield Advantages
Cyclocondensation of pyrazole + ester 3-Amino-pyrazole + ethyl 3-ethoxyprop-2-enoate Heat, ethanol 4–8 hrs, 120°C 70–85% Simple, high-yielding
Cyclization with β-dicarbonyls 3-Substituted-5-amino-1H-pyrazoles + cyclic β-dicarbonyls Microwave or reflux 30 min–2 hrs 80–95% Regioselective, efficient
Chlorination with POCl₃ Pyrazolo[1,5-a]pyrimidine diols POCl₃ 0–80°C 60–70% Facilitates further modifications
Multi-step condensation 5-Amino-3-methylpyrazole + diethyl malonate Base, heat 80–120°C 65–80% Versatile, adaptable

Chemical Reactions Analysis

Core Cyclization Reactions

The compound is synthesized via cyclocondensation of β-ketoesters with aminopyrazoles under acidic conditions. This method achieves high regioselectivity and yields up to 92% in aqueous ethanol with KHSO₄ as a catalyst under ultrasonic irradiation .

ReactantsConditionsProductYield
β-ketoester + 3-amino-5-ethylpyrazoleKHSO₄, US, 50°C, 4HPyrazolo[1,5-a]pyrimidin-5-one85–92%

Mechanistically, protonation of the β-ketoester carbonyl oxygen facilitates aza-Michael addition of the aminopyrazole, followed by cyclization and dehydration .

Substitution Reactions

The compound undergoes electrophilic substitution at the 5-position, with halogenation being particularly efficient:

Halogenation

ReactionReagents/ConditionsProductSelectivity
ChlorinationPOCl₃, DMF, 80°C5-Chloro derivative>95%
BrominationPOBr₃, reflux5-Bromo derivative90%

The electron-deficient pyrimidinone ring directs electrophiles to the 5-position, enabling clean mono-halogenation.

Nucleophilic Substitution

5-Halo derivatives react with nucleophiles like amines or thiols:

SubstrateNucleophileConditionsProduct
5-Chloro derivativePiperidineEtOH, 60°C5-Piperidino derivative
5-Bromo derivativeNaSHDMF, RT5-Mercapto derivative

Oxidation

Controlled oxidation with H₂O₂ in acetic acid yields N-oxide derivatives without ring degradation:

SubstrateOxidizing AgentProductYield
Parent compound30% H₂O₂, AcOHN-Oxide78%

Reduction

NaBH₄ selectively reduces the pyrimidinone carbonyl to a hydroxyl group:

SubstrateReducing AgentProductYield
Parent compoundNaBH₄, MeOHDihydroxy derivative65%

Cross-Coupling Reactions

Palladium-catalyzed cross-coupling enables functionalization for drug discovery:

Reaction TypeCatalysts/ReagentsProductsApplications
Suzuki-MiyauraPd(PPh₃)₄, K₂CO₃5-Aryl derivativesKinase inhibitor precursors
Buchwald-HartwigPd₂(dba)₃, Xantphos5-Amino derivativesAntibacterial agents

Tautomerism and Solvent Effects

The compound exhibits pH-dependent tautomerism, influencing reactivity:

TautomerDominant Form (pH)Key Feature
Keto-enolNeutral (pH 7)Stabilized by intramolecular H-bonding
Enol-imineBasic (pH >10)Enhanced nucleophilicity at N1

Industrial-Scale Modifications

Flow chemistry techniques improve sustainability:

ParameterBatch ProcessContinuous Flow
Reaction Time8H15 min
Yield75%89%
E-Factor3211

Mechanism of Action

The mechanism of action of 7-Ethyl-3-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site, thereby blocking substrate access. Additionally, it can modulate receptor activity by acting as an agonist or antagonist, influencing cellular signaling pathways .

Comparison with Similar Compounds

Table 1: Substituent Positions and Key Properties

Compound Name Substituents (Positions) Molecular Weight (g/mol) Biological Activity/Application Key Reference
7-Ethyl-3-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one Ethyl (C7), Methyl (C3) 177.20 Not explicitly reported Inferred
7-(Trifluoromethyl)-3-bromo-pyrazolo[1,5-a]pyrimidin-5-one CF₃ (C7), Br (C3) 281.95 Intermediate for kinase inhibitors
3,5-Diarylated pyrazolo[1,5-a]pyrimidin-5-one (e.g., 11h) Aryl (C3, C5), CF₃ (C7) ~440.40 Anti-inflammatory (83.4% efficacy)
Zolpidem Methyl (C3), N,N-Dimethylacetamide (C7) 307.40 Sedative-hypnotic
7-Ethyl-2-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one Ethyl (C7), Methyl (C2) 177.20 Structural isomer; no activity data

Key Observations :

  • Positional Isomerism: The placement of substituents significantly affects properties. For example, 7-ethyl-3-methyl (target compound) vs.
  • Electron-Withdrawing Groups : Trifluoromethyl (CF₃) at C7 enhances electrophilicity, facilitating cross-coupling reactions (e.g., Suzuki-Miyaura) to generate kinase inhibitor precursors .
  • Biological Activity : Diaryl derivatives (e.g., 11h) exhibit anti-inflammatory activity comparable to Indomethacin (83.4% vs. 84.2%), highlighting the importance of aryl groups at C3/C5 .

Key Differences :

  • Cross-Coupling Efficiency : 3-Bromo derivatives (e.g., 4a) undergo efficient arylation in water, a green solvent, with Pd catalysts . Ethyl/methyl substituents may reduce steric hindrance compared to bulkier groups like CF₃.
  • Microwave Assistance : Reduces reaction time (40 min) for diarylated products, enhancing synthetic utility .

Biological Activity

7-Ethyl-3-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one is a compound that has garnered attention for its biological activities, particularly in the fields of anti-inflammatory and anticancer research. This article provides a comprehensive overview of the biological activity associated with this compound, including its mechanisms of action, efficacy in various assays, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 7-Ethyl-3-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one can be represented as follows:

C9H10N4O\text{C}_9\text{H}_{10}\text{N}_4\text{O}

This compound features a pyrazolo[1,5-a]pyrimidine core, which is known for its diverse pharmacological properties.

Research indicates that compounds within the pyrazolo[1,5-a]pyrimidine class exhibit various mechanisms of action. The following are notable pathways through which 7-Ethyl-3-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one demonstrates its biological effects:

  • COX Inhibition : This compound has shown significant inhibitory activity against cyclooxygenase (COX) enzymes, which are crucial in the inflammatory process. Specifically, it has been reported to inhibit COX-1 and COX-2 with IC50 values indicating potent anti-inflammatory properties .
  • Anticancer Activity : The compound has been evaluated for its cytotoxic effects against various cancer cell lines. Studies have demonstrated that it can induce apoptosis in cancer cells through mechanisms involving the disruption of microtubule dynamics and inhibition of topoisomerase activity .

Anti-inflammatory Activity

7-Ethyl-3-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one exhibits notable anti-inflammatory effects. In experimental models, it has shown:

  • Inhibition of Edema : The compound demonstrated significant inhibition of auricular edemas in animal models, outperforming standard anti-inflammatory drugs like celecoxib .
  • Selectivity Index : Its selectivity index for COX-2 over COX-1 suggests a favorable profile for reducing side effects commonly associated with non-selective NSAIDs .

Anticancer Activity

The anticancer potential of this compound has been assessed in various studies:

Cell LineIC50 (µM)Mechanism of Action
MCF73.79Induction of apoptosis
NCI-H4608.55Disruption of microtubule dynamics
HeLa7.01Topoisomerase-IIa inhibition

These findings indicate that 7-Ethyl-3-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one may serve as a promising candidate for further development as an anticancer agent .

Case Study 1: Antitubercular Activity

In a study focusing on antitubercular activity, analogs of pyrazolo[1,5-a]pyrimidin-7(4H)-one were identified as potential leads against Mycobacterium tuberculosis. The study highlighted how modifications to the core structure could enhance efficacy while maintaining low cytotoxicity against mammalian cells. The best-performing compounds showed promising activity within macrophages infected with Mtb .

Case Study 2: Phosphodiesterase Inhibition

Another investigation revealed that derivatives related to 7-Ethyl-3-methyl-4H,5H-pyrazolo[1,5-a]pyrimidin-5-one acted as potent inhibitors of human phosphodiesterase (PDE) enzymes. These compounds exhibited significant anticryptosporidial activity and were effective in vivo against Cryptosporidium parvum infections in mice .

Q & A

Q. Basic

  • ¹H/¹³C NMR : Assign peaks based on substituent effects. For example, ethyl groups (δ ~1.2–1.4 ppm for CH₃; δ ~2.4–2.6 ppm for CH₂) and pyrimidinone carbonyls (δ ~160–165 ppm in ¹³C) .
  • HRMS : Confirm molecular ion ([M+H]⁺) and compare calculated vs. observed masses (e.g., Δ < 0.0003 Da validates purity) .
  • Elemental analysis : Validate empirical formulas by comparing calculated vs. found percentages (e.g., C: 61.65% calc. vs. 61.78% found) .

Table 1 : Example elemental analysis data

ElementCalculated (%)Found (%)
C61.6561.78
H4.384.12
N27.6527.45

What safety considerations are paramount when handling this compound in laboratory settings?

Q. Basic

  • PPE : Wear gloves, protective eyewear, and lab coats to prevent skin/eye contact .
  • Ventilation : Use fume hoods for reactions involving volatile reagents (e.g., POCl₃) .
  • Waste disposal : Segregate hazardous waste (e.g., halogenated byproducts) for professional treatment .
  • First aid : For inhalation, move to fresh air; for skin contact, wash with soap/water and seek medical attention .

How can researchers resolve discrepancies between calculated and observed elemental analysis data for this compound?

Advanced
Discrepancies often arise from:

  • Incomplete purification : Residual solvents or side products skew results. Re-crystallize or use preparative HPLC .
  • Hygroscopicity : Moisture absorption alters H% values. Store samples in desiccators and use Karl Fischer titration for water content .
  • Instrumental error : Calibrate equipment and cross-validate with HRMS/NMR integration .

Methodology : Repeat synthesis, optimize purification, and use orthogonal techniques (e.g., HRMS + NMR) for validation.

What strategies optimize regioselectivity in functionalization reactions involving the pyrazolo[1,5-a]pyrimidine core?

Q. Advanced

  • Directing groups : Introduce nitro or carbonyl substituents to steer electrophilic substitution to position 7 .
  • Catalytic systems : Use Cu(I) or Pd catalysts for cross-coupling reactions at position 3 .
  • Solvent effects : Polar aprotic solvents (e.g., DMF) enhance nucleophilic attack at electron-deficient positions .

Example : Nitro groups at position 3 direct formylation to position 7 with >80% regioselectivity .

What crystallographic techniques elucidate the molecular conformation of this compound, and how does crystal packing affect its physicochemical properties?

Q. Advanced

  • X-ray diffraction : Monoclinic crystals (space group P2₁/c) reveal bond angles and torsion angles. For example, β = 95.924° in related pyrazolo-pyrimidines .
  • Hirshfeld surface analysis : Quantifies intermolecular interactions (e.g., C–H···O/N) influencing solubility and melting points .

Impact of packing : Strong π-π stacking in the solid state reduces solubility in nonpolar solvents but enhances thermal stability .

How to design controlled experiments to assess the compound's stability under various pH and temperature conditions?

Q. Methodological

  • pH stability : Prepare buffered solutions (pH 1–13), incubate samples at 25°C/37°C, and monitor degradation via HPLC at intervals (0, 24, 48 hrs) .
  • Thermal stability : Use TGA/DSC to determine decomposition temperatures and identify degradation products .

Table 2 : Example stability study setup

ConditionParameter RangeAnalysis Method
pH1–13HPLC-UV
Temperature25°C–80°CTGA/DSC

What computational approaches complement experimental data in predicting the compound's reactivity in nucleophilic substitution reactions?

Q. Methodological

  • DFT calculations : Optimize transition states to predict activation energies for substitutions at position 5 or 7 .
  • Molecular docking : Assess steric/electronic effects of substituents on binding to biological targets (e.g., kinases) .
  • QSAR models : Correlate substituent electronegativity with reaction rates (e.g., EDG/EWG effects) .

Example : Ethyl groups at position 3 increase electron density at position 7, favoring nucleophilic attack .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.